Cas no 1214389-67-9 (3-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine)
1214389-67-9 structure
Product Name:3-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine
CAS No:1214389-67-9
MF:C13H10F3NO
MW:253.2198138237
CID:4794536
Update Time:2023-08-17
3-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-methoxy-5-(trifluoromethyl)phenyl)pyridine
- 3-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine
-
- Inchi: 1S/C13H10F3NO/c1-18-12-5-4-10(13(14,15)16)7-11(12)9-3-2-6-17-8-9/h2-8H,1H3
- InChI Key: IUPIOIYKFCGGKD-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=C(C2C=NC=CC=2)C=1)OC)(F)F
Computed Properties
- Exact Mass: 253.071
- Monoisotopic Mass: 253.071
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 22.1
3-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015000813-250mg |
3-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine |
1214389-67-9 | 97% | 250mg |
$499.20 | 2023-09-04 | |
| Alichem | A015000813-500mg |
3-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine |
1214389-67-9 | 97% | 500mg |
$847.60 | 2023-09-04 | |
| Alichem | A015000813-1g |
3-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine |
1214389-67-9 | 97% | 1g |
$1549.60 | 2023-09-04 |
3-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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